An In-depth Technical Guide on the Core Mechanism of Action of Mibefradil Dihydrochloride Hydrate
An In-depth Technical Guide on the Core Mechanism of Action of Mibefradil Dihydrochloride Hydrate
Abstract: Mibefradil (B1662139) is a unique calcium channel antagonist, distinguished by its preferential blockade of T-type (low-voltage-activated) over L-type (high-voltage-activated) calcium channels.[1][2][3] This document provides a comprehensive technical overview of the molecular mechanism of action of Mibefradil dihydrochloride (B599025) hydrate (B1144303). It details its primary interactions with voltage-gated ion channels, effects on other molecular targets, and the profound enzymatic inhibition that led to significant drug-drug interactions and its eventual market withdrawal.[4][5] This guide synthesizes quantitative data from key studies, outlines experimental methodologies, and provides visual diagrams of the core pathways and processes for drug development professionals, researchers, and scientists.
Primary Mechanism of Action: Voltage-Gated Calcium Channel Blockade
Mibefradil's principal therapeutic effects stem from its action as a nonselective calcium channel blocker, inhibiting the influx of calcium ions into cardiac and vascular smooth muscle cells.[3][6] Unlike traditional calcium antagonists (dihydropyridines, benzothiazepines, and phenylalkylamines) which are highly selective for L-type channels, Mibefradil is a tetralol derivative that uniquely and preferentially blocks T-type calcium channels.[2][7]
1.1. Selectivity for T-type Calcium Channels
T-type calcium channels are activated at more negative membrane potentials (low voltages) compared to L-type channels and play a crucial role in the pacemaker activity of the sinoatrial (SA) node and conduction through the atrioventricular (AV) node.[8][9] They are also found in vascular smooth muscle.[8] Mibefradil's higher affinity for T-type channels is believed to be responsible for its distinct pharmacological profile, including heart rate reduction without significant negative inotropic (cardiac contractility reduction) effects.[1][10][11] Studies using cloned T-channel isoforms demonstrated that Mibefradil's affinity is significantly higher when calcium (Ca²⁺) is the charge carrier compared to barium (Ba²⁺), with IC50 values well within the range of clinically relevant blood levels (~50 nM).[12]
1.2. L-type Calcium Channel Blockade
While selective for T-type channels, Mibefradil also blocks L-type channels.[6][10] This blockade exhibits both voltage- and use-dependent characteristics, meaning its inhibitory effect is enhanced at more depolarized membrane potentials and with more frequent channel activation.[13] This dual blockade contributes to its potent vasodilatory effects on both coronary and peripheral arteries, leading to a reduction in blood pressure and myocardial oxygen demand.[6][7][10]
1.3. Binding Site
Radioligand binding studies indicate that Mibefradil interacts with a distinct receptor site on the L-type calcium channel.[2] It does not affect the binding of dihydropyridines but appears to have an overlapping site with verapamil.[2] High-affinity binding to skeletal muscle L-type channels has been demonstrated with a dissociation constant (Kᴅ) in the low nanomolar range.[14]
Data Presentation: Calcium Channel Inhibition
| Channel Type | Subtype | Preparation | IC₅₀ | Kᵢ / Kᴅ | Conditions | Reference |
| T-type | - | Rat Atrial Cells | ~0.1 µM | - | 0.1 Hz stimulation, HP -100 to -80 mV | [13] |
| T-type | α1G | Cloned Channel | 270 nM | - | 2 mM Ca²⁺ | [12] |
| T-type | α1H | Cloned Channel | 140 nM | - | 2 mM Ca²⁺ | [12] |
| T-type | α1H | Cloned Channel | ~70 nM | - | Half channel availability | [12] |
| L-type | - | Rat Ventricular Cells | ~3 µM | - | HP -100 to -80 mV | [13] |
| L-type | - | Rat Ventricular Cells | ~0.1 µM | - | HP depolarized to -50 mV | [13] |
| L-type | α1C | Cloned Channel | ~13 µM | - | 10 mM Ba²⁺ | [12] |
| L-type | - | Skeletal Muscle | - | Kᴅ = 2.5 nM | [³H]-Mibefradil binding | [14] |
Additional Molecular Targets and Pathways
Beyond its primary action on voltage-gated calcium channels, Mibefradil interacts with other ion channels and signaling pathways, particularly at higher concentrations.
2.1. Orai (Store-Operated Calcium) Channels
Mibefradil is a potent blocker of Orai1, Orai2, and Orai3 store-operated Ca²⁺ channels, which are activated following the depletion of endoplasmic reticulum (ER) calcium stores.[15] This inhibition occurs via an interaction with the extracellular surface of the channel.[15][16] This action may contribute to Mibefradil's observed anti-proliferative and pro-apoptotic effects in cancer cell models.[15]
2.2. Intracellular Calcium Release
At micromolar concentrations (≥10 µM), Mibefradil has been shown to increase cytosolic Ca²⁺ by activating Phospholipase C (PLC).[17] This leads to the generation of inositol (B14025) trisphosphate (IP₃), which subsequently triggers Ca²⁺ release from the ER via IP₃ receptors (IP₃R). The resulting depletion of ER stores can then trigger store-operated calcium entry (SOCE) through Orai channels.[17]
2.3. Voltage-Gated Sodium Channels
Mibefradil and its analogues exhibit high-affinity binding to neuronal voltage-gated sodium channels, acting as potent blockers.[14] This suggests a potential, though less characterized, role in modulating neuronal excitability.
Data Presentation: Other Molecular Targets
| Target | Subtype | Effect | IC₅₀ / Kᵢ | Notes | Reference |
| Orai Channel | Orai1 | Inhibition | 52.6 µM | Dose-dependent current inhibition | [15] |
| Orai Channel | Orai2 | Inhibition | 14.1 µM | Dose-dependent current inhibition | [15] |
| Orai Channel | Orai3 | Inhibition | 3.8 µM | Dose-dependent current inhibition | [15] |
| Na⁺ Channel | Neuronal | Inhibition | Kᵢ = 17 nM | High affinity binding | [14] |
| PLC/IP₃R | - | Activation | LogEC₅₀ ~45-50 µM | Effect observed at ≥10 µM | [17] |
Mechanism of Drug-Drug Interactions
The clinical use of Mibefradil was terminated due to severe drug-drug interactions, which arise from its potent inhibition of key metabolic enzymes and drug transporters.[4][5][18]
3.1. Cytochrome P450 (CYP) Inhibition
Mibefradil is a powerful, mechanism-based inactivator of CYP3A4, the enzyme responsible for metabolizing over 50% of clinically used drugs.[4][19] Mechanism-based inactivation is an irreversible process where a reactive metabolite, generated by the enzyme itself, covalently binds to or destroys the enzyme.[4][19] In the case of Mibefradil, this inactivation proceeds through NADPH-dependent heme destruction.[4] Mibefradil and its primary metabolite (Ro 40-5966) also inhibit other isoforms, including CYP2D6.[7][20] This broad and potent inhibition leads to dangerously elevated plasma concentrations of co-administered drugs that are substrates for these enzymes.
3.2. P-glycoprotein (P-gp) Inhibition
In addition to enzyme inhibition, Mibefradil is both a substrate and a potent inhibitor of P-glycoprotein (P-gp, MDR1), an efflux transporter critical for drug absorption and distribution.[18] The dual inhibition of both a major metabolic pathway (CYP3A4) and a key transport mechanism (P-gp) creates a "perfect storm" for severe drug interactions, as it simultaneously increases drug absorption and decreases drug elimination.[18]
Data Presentation: Enzyme and Transporter Inhibition
| Target | Substrate/Assay | Inhibitor | IC₅₀ | Kᵢ / K(inact) | Notes | Reference |
| CYP3A4 | Statin Metabolism | Mibefradil | 0.3-2 µM | Kᵢ = 2.3 µMk(inact) = 0.4 min⁻¹ | Mechanism-based | [4] |
| CYP3A4 | Testosterone (B1683101) 6β-hydroxylase | Mibefradil | 566 nM | Kᵢ = 202 nM | Recombinant CYP3A4 | [20] |
| CYP3A4 | Nifedipine Oxidase | Mibefradil | 0.8 µM | Kᵢ = 0.6 µM | Human liver microsomes | [18] |
| CYP3A4 | 1'-hydroxymidazolam | Mibefradil | - | K(s) = 0.69 µM | Type I binding | [4] |
| P-gp | Digoxin Transport | Mibefradil | 1.6 µM | - | Caco-2 cells | [18] |
Experimental Protocols
The characterization of Mibefradil's mechanism of action relied on several key experimental techniques.
4.1. Whole-Cell Patch-Clamp Electrophysiology
This technique was used to directly measure the flow of ions (current) through T-type and L-type calcium channels in isolated cardiac cells.
-
Objective: To determine the potency (IC₅₀) and characteristics (voltage- and use-dependence) of Mibefradil's blockade of Ca²⁺ currents (I(CaT) and I(CaL)).[13]
-
Methodology:
-
Cell Preparation: Single cardiac myocytes (e.g., from rat atria or ventricles) are enzymatically isolated.
-
Recording: A glass micropipette filled with a conductive solution (e.g., Cs⁺-rich to block K⁺ currents) forms a high-resistance seal with the cell membrane. The membrane patch under the pipette is then ruptured to gain electrical access to the cell's interior ("whole-cell" configuration).
-
Current Isolation: Specific ion solutions are used in the pipette and the external bath to eliminate overlapping currents from other channels (e.g., Na⁺- and K⁺-free external solutions).
-
Voltage Protocol: The membrane potential is clamped at a specific holding potential (HP), typically -80 mV to -100 mV, to ensure channels are available for opening. Depolarizing voltage steps are then applied at a set frequency (e.g., 0.1 Hz) to activate the channels. T-type and L-type currents are differentiated by the voltage required for their activation.
-
Data Acquisition: The resulting inward Ca²⁺ currents are recorded before and after the application of varying concentrations of Mibefradil to the external bath. The reduction in current amplitude is used to construct a dose-response curve and calculate the IC₅₀.
-
4.2. Radioligand Binding Assays
These assays are used to determine the affinity of a drug for its receptor.
-
Objective: To quantify the binding affinity (Kᴅ, Kᵢ) of Mibefradil to L-type calcium channels.[14]
-
Methodology:
-
Membrane Preparation: Membranes rich in the target receptor (e.g., from skeletal muscle) are isolated.
-
Incubation: The membranes are incubated with a radiolabeled ligand (e.g., [³H]-Mibefradil).
-
Competition (for Kᵢ): To determine the affinity of an unlabeled drug (Mibefradil), experiments are run with a constant concentration of a known radioligand and varying concentrations of the unlabeled competitor drug.
-
Separation & Counting: After incubation, the bound and free radioligand are separated (e.g., by rapid filtration). The amount of radioactivity bound to the membranes is quantified using a scintillation counter.
-
Analysis: The data are used to calculate the dissociation constant (Kᴅ) or the inhibitory constant (Kᵢ).
-
4.3. In Vitro CYP450 Inhibition Assays
These assays measure the ability of a compound to inhibit the activity of specific CYP enzymes.
-
Objective: To determine the IC₅₀, Kᵢ, and mechanism of inhibition (e.g., mechanism-based inactivation) of Mibefradil on CYP3A4.[4][18]
-
Methodology:
-
Enzyme Source: Human liver microsomes (which contain a mixture of CYP enzymes) or recombinant human CYP enzymes (for isoform specificity) are used.
-
Incubation: The enzyme source is incubated with a specific probe substrate (e.g., testosterone or midazolam for CYP3A4) and an NADPH-generating system (required for CYP activity) in the presence of varying concentrations of the inhibitor (Mibefradil).
-
Metabolite Quantification: The reaction is stopped, and the amount of a specific metabolite formed (e.g., 6β-hydroxytestosterone or 1'-hydroxymidazolam) is quantified using methods like HPLC or LC-MS/MS.
-
Analysis: The rate of metabolite formation is compared to a control without the inhibitor to calculate the percent inhibition and determine the IC₅₀. For mechanism-based inactivation, pre-incubation protocols are used to measure the time- and concentration-dependent loss of enzyme activity, allowing for calculation of Kᵢ and k(inact).
-
Conclusion
The mechanism of action of Mibefradil dihydrochloride hydrate is multifaceted. Its therapeutic potential as an antihypertensive and antianginal agent was derived from a novel and advantageous profile of T-type over L-type calcium channel blockade, which produced vasodilation and heart rate control with minimal negative inotropy. However, its molecular activity was not confined to these targets. Mibefradil also interacts with Orai and sodium channels and can modulate intracellular calcium signaling. Critically, its powerful, mechanism-based inactivation of CYP3A4, coupled with potent inhibition of the P-glycoprotein transporter, created an exceptionally high risk of severe drug-drug interactions. This complex pharmacological profile, particularly the off-target enzymatic inhibition, ultimately outweighed its therapeutic benefits and serves as a crucial case study in drug development on the importance of thoroughly characterizing a compound's metabolic and transporter interactions.
References
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